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Abstract

This technical guide provides a comprehensive overview of the proposed structure elucidation
of the novel compound 4-Aminooxane-4-carbonitrile. Due to the limited availability of direct
experimental data for this specific molecule, this document outlines a robust, analogous-based
approach for its synthesis and characterization. The methodologies and expected data
presented herein are based on well-established principles of organic chemistry and
spectroscopic analysis of similar structures, such as aminocycloalkane carbonitriles. This guide
Is intended to serve as a foundational resource for researchers interested in the synthesis and
characterization of this and related heterocyclic compounds.

Introduction

4-Aminooxane-4-carbonitrile is a heterocyclic compound with potential applications in
medicinal chemistry and drug development. Its structure, featuring a central oxane ring
substituted with both an amino and a nitrile group at the C4 position, presents a unique scaffold
for the design of novel therapeutic agents. The elucidation of its precise chemical structure is a
critical first step in understanding its physicochemical properties and biological activity. This
guide details a proposed synthetic route and a comprehensive analytical workflow for the
unambiguous determination of its structure.
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Proposed Synthesis

The synthesis of 4-Aminooxane-4-carbonitrile can be effectively achieved via a Strecker
synthesis, a well-established method for the preparation of a-aminonitriles from ketones.[1][2]
[3] In this proposed route, tetrahydro-4H-pyran-4-one (4-oxooxane) serves as the ketone
precursor.

Synthetic Pathway

The reaction proceeds in a one-pot, three-component manner, involving the reaction of 4-
oxooxane with ammonia and a cyanide source, typically trimethylsilyl cyanide (TMSCN) or an
alkali metal cyanide like potassium cyanide (KCN).[4][5]

Figure 1: Proposed synthetic pathway for 4-Aminooxane-4-carbonitrile.

Experimental Protocol

Materials:

¢ Tetrahydro-4H-pyran-4-one (1.0 eq)
o Ammonium chloride (1.2 eq)

e Potassium cyanide (1.2 eq)

e Ammonia solution (28-30%)

e Methanol

o Water

o Diethyl ether

e Anhydrous magnesium sulfate
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve tetrahydro-4H-pyran-4-one
in methanol.
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e Add a solution of ammonium chloride in water, followed by the dropwise addition of ammonia
solution.

e Cool the mixture to 0-5 °C in an ice bath.
o Slowly add a solution of potassium cyanide in water to the cooled reaction mixture.

 Allow the reaction to stir at room temperature for 24-48 hours, monitoring the progress by
thin-layer chromatography (TLC).

e Upon completion, quench the reaction by the addition of water.
o Extract the aqueous layer with diethyl ether (3 x 50 mL).
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the solvent under reduced pressure to yield the crude
product.

o Purify the crude 4-Aminooxane-4-carbonitrile by column chromatography on silica gel.

Structure Elucidation Workflow

A combination of spectroscopic techniques is essential for the unambiguous structure
elucidation of the synthesized compound.[6]
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Figure 2: Workflow for the structure elucidation of 4-Aminooxane-4-carbonitrile.

Predicted Spectroscopic Data

The following tables summarize the expected spectroscopic data for 4-Aminooxane-4-
carbonitrile based on its proposed structure and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted *H NMR Data (400 MHz, CDCIs)
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~38-40 . aH H-2, H-6 (axial &
equatorial)
—20.22 o aH H-3, H-5 (axial &
equatorial)

~1.8 s (br) 2H -NH:z

Table 2: Predicted 3C NMR Data (100 MHz, CDClIs)
Chemical Shift (6, ppm) Assignment
~120 -C=N
~ 65 C-2,C-6
~ 55 C-4
~35 C-3,C-5

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands
Wavenumber (cm~?) Intensity Assignment
3400 - 3250 Medium N-H stretch (primary amine)[7]
2950 - 2850 Strong C-H stretch (aliphatic)
2260 - 2240 Sharp, Medium C=N stretch (nitrile)[8]
1650 - 1580 Medium N-H bend (primary amine)[7]
1150 - 1050 Strong C-O-C stretch (ether)

Mass Spectrometry (MS)
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Table 4: Predicted Mass Spectrometry Data

m/z Interpretation

126.08 [M]* (Molecular lon)

111.06 [M - NH2]*

99.07 [M - HCNJ*

70.04 [M - Cz2H4O]* (Loss of ethylene oxide)
Conclusion

While direct experimental data for 4-Aminooxane-4-carbonitrile is not readily available in the
current literature, this technical guide provides a scientifically sound and detailed framework for
its synthesis and comprehensive structure elucidation. The proposed Strecker synthesis offers
a reliable method for its preparation, and the outlined spectroscopic workflow, including NMR,
IR, and mass spectrometry, will enable its unambiguous characterization. The predicted data
serves as a valuable reference for researchers embarking on the synthesis and analysis of this
and related novel heterocyclic compounds. This foundational knowledge is crucial for the future
exploration of its potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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